Cas no 99977-36-3 (N-cyclohexyl-5,6-dihydro-4H-1,3-thiazin-2-amine)

• Product Name: N-cyclohexyl-5,6-dihydro-4H-1,3-thiazin-2-amine
• CAS No: 99977-36-3
• MF: C₁₀H₁₈N₂S
• MW: 198.328320980072
• CID: 816492
• PubChem ID: 2363379
• Update Time: 2025-07-22

N-cyclohexyl-5,6-dihydro-4H-1,3-thiazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4H-1,3-Thiazin-2-amine,N-cyclohexyl-5,6-dihydro-
• CYCLOHEXYL-(5,6-DIHYDRO-4H-[1,3]THIAZIN-2-YL)-AMINE
• N-Cyclohexyl-5,6-dihydro-4H-1,3-thiazin-2-amine
• DTXSID70368260
• AKOS000115983
• EN300-02874
• Z56845030
• 99977-36-3
• Enamine_003286
• HMS1403F08
• SCHEMBL9054600
• N-cyclohexyl-5,6-dihydro-4H-1,3-thiazin-2-amine

• MDL： MFCD03483909
• Inchi： 1S/C10H18N2S/c1-2-5-9(6-3-1)12-10-11-7-4-8-13-10/h9H,1-8H2,(H,11,12)
• InChI Key： QOUZDUIPGBMLCY-UHFFFAOYSA-N
• SMILES： S1CCCN=C1NC1CCCCC1

Computed Properties

• Exact Mass: 198.119069
• Monoisotopic Mass: 198.119069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7
• XLogP3: 2.3

Experimental Properties

• Density: 1.23
• Boiling Point: 312.3°Cat760mmHg
• Flash Point: 142.7°C
• Refractive Index: 1.635

Additional information on N-cyclohexyl-5,6-dihydro-4H-1,3-thiazin-2-amine

Comprehensive Overview of N-cyclohexyl-5,6-dihydro-4H-1,3-thiazin-2-amine (CAS No. 99977-36-3): Properties, Applications, and Industry Insights

N-cyclohexyl-5,6-dihydro-4H-1,3-thiazin-2-amine (CAS No. 99977-36-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiazine derivative is characterized by its unique molecular structure, combining a cyclohexyl group with a dihydro-1,3-thiazin-2-amine backbone. Its structural features make it a versatile intermediate for synthesizing bioactive molecules, particularly in drug discovery and crop protection formulations.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like N-cyclohexyl-5,6-dihydro-4H-1,3-thiazin-2-amine. Researchers are exploring its potential as a molecular scaffold for designing novel enzyme inhibitors, given its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The compound's heterocyclic core aligns with current industry demands for structurally diverse building blocks in high-throughput screening libraries.

From a synthetic chemistry perspective, CAS 99977-36-3 demonstrates remarkable stability under various reaction conditions, making it valuable for multi-step organic synthesis. Its amine functionality allows for straightforward derivatization, while the thiazine ring contributes to electronic delocalization - a property increasingly sought after in materials science applications. These characteristics have led to growing patent activity surrounding its use in advanced material formulations and specialty chemicals.

The agrochemical sector has shown particular interest in N-cyclohexyl-5,6-dihydro-4H-1,3-thiazin-2-amine derivatives as potential plant growth regulators. With rising global focus on sustainable agriculture, researchers are investigating its metabolites as environmentally benign alternatives to traditional crop protection agents. The compound's systemic mobility in plants and favorable environmental persistence profile make it a candidate for next-generation bioactive formulations.

Analytical studies of 99977-36-3 reveal interesting physicochemical properties, including moderate water solubility and significant lipophilic character (logP ~2.8). These attributes contribute to its bioavailability profile, a key consideration in medicinal chemistry optimization. Advanced characterization techniques like NMR spectroscopy and X-ray crystallography have confirmed its conformational preferences, providing valuable insights for structure-activity relationship studies.

In the context of industrial scale-up, synthetic routes to N-cyclohexyl-5,6-dihydro-4H-1,3-thiazin-2-amine have been optimized for cost efficiency and atom economy. Modern flow chemistry approaches have demonstrated particular success in producing this compound with improved reaction yields and reduced byproduct formation. These advancements address growing market demands for process-intensified manufacturing of specialty chemicals.

Environmental and toxicological assessments of CAS 99977-36-3 indicate favorable ecotoxicity profiles compared to traditional heterocyclic compounds. Its biodegradation pathways have been mapped through advanced metabolomics studies, revealing complete mineralization under aerobic conditions. These findings support its potential adoption in green chemistry initiatives and benign-by-design product development strategies.

The commercial landscape for N-cyclohexyl-5,6-dihydro-4H-1,3-thiazin-2-amine reflects growing demand across multiple sectors. Custom synthesis providers increasingly list this compound in their building block catalogs, while fine chemical suppliers report steady year-over-year growth in inquiries. Market analysts attribute this trend to expanding applications in electronic materials and functional additives, beyond its traditional uses in life sciences.

From a regulatory standpoint, 99977-36-3 currently falls outside major chemical control frameworks, facilitating its adoption in global supply chains. However, experts recommend proactive hazard assessment as derivative development accelerates. The compound's GHS classification suggests standard handling precautions typical for organic amines, with no extraordinary safety concerns identified in current literature.

Future research directions for N-cyclohexyl-5,6-dihydro-4H-1,3-thiazin-2-amine include exploration of its chiral derivatives for asymmetric synthesis applications, and investigation of its coordination chemistry with transition metals. The compound's versatility positions it as a promising candidate for emerging technologies in molecular electronics and supramolecular assembly systems, reflecting broader industry shifts toward functional molecular design.